Cas no 904815-43-6 (1-(4-Ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

1-(4-Ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a triazole-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its molecular structure features a 1,2,3-triazole core substituted with an ethylphenyl group at the 1-position and a methylphenyl carboxamide moiety at the 4-position, contributing to its unique physicochemical properties. This compound may exhibit enhanced stability and selectivity due to its aromatic substitutions, making it a candidate for further exploration in drug discovery. Its synthetic versatility allows for potential modifications to optimize biological activity. The presence of both hydrophobic and polar functional groups suggests possible utility in targeting specific enzyme interactions or receptor binding sites.

1-(4-Ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide structure

904815-43-6 structure

Product Name:1-(4-Ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

CAS No:904815-43-6

MF:C₁₉H₂₀N₄O

MW:320.388303756714

CID:5425942

PubChem ID:9151646

Update Time:2025-06-07

1-(4-Ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 904815-43-6
- 1-(4-ethylphenyl)-5-methyl-N-(m-tolyl)-1H-1,2,3-triazole-4-carboxamide
- 1-(4-ethylphenyl)-5-methyl-N-(3-methylphenyl)triazole-4-carboxamide
- CHEMBL3799316
- AKOS002309115
- VU0609290-1
- 1-(4-ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
- F3296-0307
- STK950251
- 1-(4-Ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C19H20N4O/c1-4-15-8-10-17(11-9-15)23-14(3)18(21-22-23)19(24)20-16-7-5-6-13(2)12-16/h5-12H,4H2,1-3H3,(H,20,24)
- InChI Key： GGIGPZONDAVSJL-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(CC)C=C2)C(C)=C(C(NC2=CC=CC(C)=C2)=O)N=N1

Computed Properties

Exact Mass: 320.16371127g/mol
Monoisotopic Mass: 320.16371127g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 422
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 59.8Å²

Experimental Properties

Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 10.99±0.70(Predicted)

1-(4-Ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Life Chemicals	F3296-0307-2μmol	1-(4-ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide	904815-43-6	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3296-0307-5μmol	1-(4-ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide	904815-43-6	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3296-0307-10μmol	1-(4-ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide	904815-43-6	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3296-0307-20μmol	1-(4-ethylphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide	904815-43-6	90%+	20μl	$79.0	2023-04-26
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